Cas no 337310-94-8 (2-(5-methyl-4H-1,2,4-triazol-3-yl)sulfanylacetamide)
2-(5-methyl-4H-1,2,4-triazol-3-yl)sulfanylacetamide Chemical and Physical Properties
Names and Identifiers
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- 2-[(5-methyl-1H-1,2,4-triazol-3-yl)sulfanyl]acetamide
- Acetamide, 2-[(3-methyl-1H-1,2,4-triazol-5-yl)thio]-
- 2-(5-methyl-4H-1,2,4-triazol-3-yl)sulfanylacetamide
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- Inchi: 1S/C5H8N4OS/c1-3-7-5(9-8-3)11-2-4(6)10/h2H2,1H3,(H2,6,10)(H,7,8,9)
- InChI Key: NMKDMZUKFMTSGD-UHFFFAOYSA-N
- SMILES: C(N)(=O)CSC1NN=C(C)N=1
2-(5-methyl-4H-1,2,4-triazol-3-yl)sulfanylacetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1352996-50mg |
2-((5-Methyl-1h-1,2,4-triazol-3-yl)thio)acetamide |
337310-94-8 | 98% | 50mg |
¥2486.00 | 2024-05-18 | |
| Life Chemicals | F3162-0035-2μmol |
2-[(5-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetamide |
337310-94-8 | 90%+ | 2μmol |
$57.0 | 2023-11-21 | |
| Life Chemicals | F3162-0035-5μmol |
2-[(5-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetamide |
337310-94-8 | 90%+ | 5μmol |
$63.0 | 2023-11-21 | |
| Life Chemicals | F3162-0035-10μmol |
2-[(5-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetamide |
337310-94-8 | 90%+ | 10μmol |
$69.0 | 2023-11-21 | |
| Life Chemicals | F3162-0035-20μmol |
2-[(5-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetamide |
337310-94-8 | 90%+ | 20μmol |
$79.0 | 2023-11-21 | |
| Life Chemicals | F3162-0035-1mg |
2-[(5-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetamide |
337310-94-8 | 90%+ | 1mg |
$54.0 | 2023-11-21 | |
| Life Chemicals | F3162-0035-2mg |
2-[(5-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetamide |
337310-94-8 | 90%+ | 2mg |
$59.0 | 2023-11-21 | |
| Life Chemicals | F3162-0035-3mg |
2-[(5-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetamide |
337310-94-8 | 90%+ | 3mg |
$63.0 | 2023-11-21 | |
| Life Chemicals | F3162-0035-4mg |
2-[(5-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetamide |
337310-94-8 | 90%+ | 4mg |
$66.0 | 2023-11-21 | |
| Life Chemicals | F3162-0035-5mg |
2-[(5-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetamide |
337310-94-8 | 90%+ | 5mg |
$69.0 | 2023-11-21 |
2-(5-methyl-4H-1,2,4-triazol-3-yl)sulfanylacetamide Related Literature
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Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
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Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
Additional information on 2-(5-methyl-4H-1,2,4-triazol-3-yl)sulfanylacetamide
Recent Advances in the Study of 2-(5-methyl-4H-1,2,4-triazol-3-yl)sulfanylacetamide (CAS: 337310-94-8)
2-(5-methyl-4H-1,2,4-triazol-3-yl)sulfanylacetamide (CAS: 337310-94-8) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This compound, characterized by its unique triazole and sulfanylacetamide moieties, has been the subject of recent studies exploring its pharmacological properties, synthetic pathways, and mechanisms of action. The following research brief consolidates the latest findings related to this compound, providing a comprehensive overview for professionals in the field.
Recent studies have highlighted the compound's role as a versatile scaffold in drug discovery. Its structural features make it a promising candidate for the development of novel antimicrobial, anticancer, and anti-inflammatory agents. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 2-(5-methyl-4H-1,2,4-triazol-3-yl)sulfanylacetamide exhibited potent inhibitory activity against a range of bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from traditional antibiotics.
In addition to its antimicrobial properties, research has also explored the compound's potential in oncology. A preclinical study conducted by a team at the National Cancer Institute (NCI) revealed that certain analogs of 2-(5-methyl-4H-1,2,4-triazol-3-yl)sulfanylacetamide displayed selective cytotoxicity against cancer cell lines, particularly those associated with breast and lung cancers. The study suggested that these compounds induce apoptosis via the mitochondrial pathway, offering a new avenue for targeted cancer therapies. Further investigations are underway to optimize the pharmacokinetic profiles of these analogs for clinical development.
The synthetic chemistry of 2-(5-methyl-4H-1,2,4-triazol-3-yl)sulfanylacetamide has also been a focal point of recent research. A 2024 paper in Organic & Biomolecular Chemistry detailed an efficient, scalable synthesis route for this compound, utilizing green chemistry principles to minimize environmental impact. The authors reported a high-yield, one-pot reaction that significantly reduces the number of purification steps, making the process more cost-effective for industrial-scale production. This advancement is expected to facilitate broader access to the compound for both academic and commercial research.
Despite these promising developments, challenges remain in the clinical translation of 2-(5-methyl-4H-1,2,4-triazol-3-yl)sulfanylacetamide-based therapeutics. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further structure-activity relationship (SAR) studies and in vivo evaluations. Collaborative efforts between chemists, biologists, and pharmacologists will be crucial to overcoming these hurdles and unlocking the full therapeutic potential of this compound.
In conclusion, 2-(5-methyl-4H-1,2,4-triazol-3-yl)sulfanylacetamide (CAS: 337310-94-8) represents a promising scaffold in drug discovery, with applications spanning antimicrobial and anticancer therapies. Recent advancements in its synthesis and mechanistic understanding have laid a solid foundation for future research. As the field progresses, continued exploration of its derivatives and their biological activities will be essential to translating these findings into clinically viable treatments.
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